Tert-butyl (4R)-4-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoate

• IUPAC Name: tert-butyl (4R)-4-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoate
• InChI: InChI=1S/C14H25NO5/c1-13(2,3)19-11(17)8-7-10(9-16)15-12(18)20-14(4,5)6/h9-10H,7-8H2,1-6H3,(H,15,18)/t10-/m1/s1
• InChI Key: LDUGHSSAMOWUMF-SNVBAGLBSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CCC(C=O)NC(=O)OC(C)(C)C
• Isomeric SMILES: CC(C)(C)OC(=O)CC[C@H](C=O)NC(=O)OC(C)(C)C
• Molecular Formula: C14H25NO5
• Molecular Weight: 287.35 g/mol

Description

Tert-butyl (4R)-4-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoate is a chemical compound that belongs to the family of tert-butyl esters. It is a white crystalline powder that is soluble in organic solvents like ethanol and methanol. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including drug discovery, chemical synthesis, and biochemistry.

Scientific Research Applications

Synthesis of Complex Molecules

• Total Synthesis of Cryptophycin-24 (Arenastatin A)

  The compound is utilized in the efficient synthesis of cryptophycins, particularly cryptophycin-24 (arenastatin A), which are potent antimitotic agents with potential anticancer activity. Two protocols demonstrated the versatility of this compound in setting stereogenic centers crucial for the bioactivity of cryptophycins (Eggen et al., 2000).

• Isothermal Vapor-Liquid Equilibria Studies

  This compound is also studied in the context of its mixtures with n-alcohols to understand its phase behavior, which is critical for its application in formulations or reactions where phase properties influence the outcome (Jong-Hyeog Oh & So-Jin Park, 1997).

Polymer Science and Environmental Applications

• Environmentally Benign CO2-Based Copolymers: The derivative of this compound, tert-butyl 3,4-dihydroxybutanoate, is used in the production of biocompatible polymers via alternating copolymerization with carbon dioxide, demonstrating its role in creating sustainable materials. The resulting polymers have potential applications in biomedical fields and as environmentally friendly plastics (Tsai et al., 2016).

Synthetic Organic Chemistry

• Catalytic Alkylation and Synthetic Transformations

  The compound's derivatives have been employed as intermediates in catalytic alkylation reactions, enabling the synthesis of aryl Grignard reagents with primary and secondary alkyl halides. This demonstrates the compound's utility in facilitating complex organic transformations (Qian et al., 2011).

• Nucleophilic Substitutions and Radical Reactions

  Tert-butyl phenylazocarboxylates, closely related to the compound , are shown to be versatile in synthetic organic chemistry for nucleophilic substitutions and radical reactions, highlighting the potential of tert-butyl derivatives in crafting diverse organic molecules (Jasch et al., 2012).